Cas no 1219979-71-1 (4-(piperidin-4-yl)piperazin-2-one dihydrochloride)

• Product Name: 4-(piperidin-4-yl)piperazin-2-one dihydrochloride
• CAS No: 1219979-71-1
• MF: C₉H₁₉Cl₂N₃O
• MW: 256.172660112381
• CID: 1067754
• PubChem ID: 53409915
• Update Time: 2025-10-30

4-(piperidin-4-yl)piperazin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Piperidinyl)-2-piperazinone dihydrochloride
• 4-(piperidin-4-yl)piperazin-2-one dihydrochloride
• CS-0225006
• EN300-1222550
• F2167-3983
• Z3234811873
• AKOS015845201
• 1219979-71-1
• C9H19Cl2N3O
• 4-piperidin-4-ylpiperazin-2-one;dihydrochloride
• 4-(piperidin-4-yl)piperazin-2-onedihydrochloride

• MDL： MFCD13561571
• Inchi： 1S/C9H17N3O.2ClH/c13-9-7-12(6-5-11-9)8-1-3-10-4-2-8;;/h8,10H,1-7H2,(H,11,13);2*1H
• InChI Key： WGFKLYLVOBTIKF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1CN(CCN1)C1CCNCC1

Computed Properties

• Exact Mass: 255.0905176g/mol
• Monoisotopic Mass: 255.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(piperidin-4-yl)piperazin-2-one dihydrochloride

Comprehensive Overview of 4-(piperidin-4-yl)piperazin-2-one dihydrochloride (CAS No. 1219979-71-1)

4-(piperidin-4-yl)piperazin-2-one dihydrochloride (CAS No. 1219979-71-1) is a chemically significant compound widely utilized in pharmaceutical research and drug development. This piperidine-piperazine derivative has garnered attention due to its unique structural properties and potential therapeutic applications. Researchers are particularly interested in its role as a scaffold molecule for designing novel bioactive compounds targeting neurological and metabolic disorders.

The molecular structure of 4-(piperidin-4-yl)piperazin-2-one dihydrochloride features a piperazine-2-one core linked to a piperidine moiety, which contributes to its versatile binding capabilities. This structural configuration makes it valuable for studying receptor-ligand interactions in G protein-coupled receptors (GPCRs), a hot topic in current drug discovery. Recent publications highlight its relevance in developing small molecule inhibitors for enzymes involved in inflammatory pathways.

In the context of trending research areas, this compound aligns with the growing interest in neuroprotective agents and precision medicine. Its potential applications in Alzheimer's disease research have been explored, given the critical role of piperazine derivatives in modulating neurotransmitter systems. Additionally, its solubility profile (enhanced by the dihydrochloride salt form) makes it suitable for in vitro assays and high-throughput screening platforms.

From a synthetic chemistry perspective, CAS 1219979-71-1 serves as a key intermediate for constructing heterocyclic compounds with improved pharmacokinetic properties. Recent patents demonstrate its utility in optimizing blood-brain barrier permeability—a major challenge in CNS drug development. The compound's stability under physiological conditions also supports its use in prodrug design strategies.

Quality control protocols for 4-(piperidin-4-yl)piperazin-2-one dihydrochloride emphasize HPLC purity verification (>98%) and rigorous spectroscopic characterization (NMR, MS). These standards address the pharmaceutical industry's demand for high-purity building blocks, especially for fragment-based drug discovery approaches. Storage recommendations typically suggest desiccated conditions at -20°C to maintain long-term stability.

Emerging applications include its investigation in epigenetic modulation studies, particularly regarding histone deacetylase (HDAC) inhibitors. This connects with the broader scientific community's focus on gene expression regulation therapeutics. Furthermore, its molecular weight (266.18 g/mol) and hydrogen bond acceptor/donor count make it compliant with Lipinski's rule of five for drug-likeness predictions.

The compound's safety profile has been documented in several in vitro cytotoxicity assays, showing favorable results at concentrations relevant to pharmacological studies. However, researchers are advised to consult updated safety data sheets (SDS) for specific handling procedures. Its classification as a non-hazardous chemical under standard laboratory conditions facilitates widespread academic and industrial use.

Market analysis indicates growing demand for 1219979-71-1 among contract research organizations (CROs) and medicinal chemistry teams. Suppliers typically offer custom synthesis services with GMP-grade options for preclinical development. The compound's patent landscape reveals active investigation across multiple therapeutic areas, particularly in neurodegenerative disease and pain management research.

Future research directions may explore its potential in targeted protein degradation (PROTAC technology) and allosteric modulator development. The compound's structural flexibility allows for diverse structure-activity relationship (SAR) studies, which could yield novel selective receptor modulators. These applications position 4-(piperidin-4-yl)piperazin-2-one dihydrochloride as a valuable tool in modern drug discovery pipelines.